Cas no 2137606-29-0 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid
• CAS No: 2137606-29-0
• MF: C₂₇H₂₇NO₅
• MW: 445.506987810135
• CID: 5999571
• PubChem ID: 165463054
• Update Time: 2025-05-22

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-755452
• 2137606-29-0
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid

• Inchi： 1S/C27H27NO5/c1-32-16-18-10-12-19(13-11-18)20(14-26(29)30)15-28-27(31)33-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,20,25H,14-17H2,1H3,(H,28,31)(H,29,30)
• InChI Key： XIQNDMIHTDZGCN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(=O)O)C1C=CC(COC)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.18892296g/mol
• Monoisotopic Mass: 445.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid

Research Briefing on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid (CAS: 2137606-29-0)

The compound 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[4-(methoxymethyl)phenyl]butanoic acid (CAS: 2137606-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and methoxymethylphenyl moiety, serves as a critical intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

Recent studies have highlighted the role of this compound in facilitating the synthesis of complex peptides, particularly those targeting protein-protein interactions. The Fmoc group, a staple in solid-phase peptide synthesis (SPPS), ensures high yield and purity, while the methoxymethylphenyl side chain enhances solubility and stability under physiological conditions. These attributes have positioned 2137606-29-0 as a preferred choice for developing peptide-based drugs, including those aimed at oncology and neurodegenerative diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized 2137606-29-0 to synthesize a series of peptide inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway. The compound's ability to maintain structural integrity during conjugation and its compatibility with automated synthesizers were pivotal in achieving high-throughput production of these inhibitors. Preliminary results demonstrated a 40% increase in binding affinity compared to traditional analogs, underscoring its potential in immunotherapy.

Another notable application of 2137606-29-0 was reported in a Nature Communications article, where it was employed to develop a novel class of proteolysis-targeting chimeras (PROTACs). The compound's bifunctional nature allowed for efficient linkage of E3 ligase ligands to target proteins, enabling selective degradation of oncogenic proteins. This approach has shown promise in preclinical models of breast cancer, with reduced off-target effects and improved pharmacokinetic profiles.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of 2137606-29-0-based syntheses. Recent patents filed by leading pharmaceutical companies suggest ongoing efforts to address these issues through innovative purification techniques and alternative protecting group strategies. As research progresses, this compound is expected to play an increasingly vital role in bridging the gap between academic discovery and clinical translation.